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Compound of Interest

Compound Name: 3-Methoxy-2-nitropyridine

Cat. No.: B1296613

For immediate reference, this guide provides essential safety and logistical information for the
proper disposal of 3-Methoxy-2-nitropyridine, tailored for researchers, scientists, and drug
development professionals.

The following procedures are based on standard safety data sheets and are intended to ensure
the safe handling and disposal of 3-Methoxy-2-nitropyridine in a laboratory setting.
Adherence to institutional and local regulations is paramount.

I. Hazard Identification and Precautionary Measures

3-Methoxy-2-nitropyridine is classified as a hazardous substance. It is crucial to be aware of
its potential dangers before handling and disposal.

Summary of Hazards:

o Skin Irritation (H315): Causes skin irritation.[1][2]

e Serious Eye Irritation (H319): Causes serious eye irritation.[1][2]

» Respiratory Irritation (H335): May cause respiratory irritation.[1][2]

Personal Protective Equipment (PPE): Before handling 3-Methoxy-2-nitropyridine for
disposal, ensure the following PPE is worn:

» Hand Protection: Chemical-resistant gloves.
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o Eye/Face Protection: Safety glasses with side-shields or goggles.

» Skin and Body Protection: A lab coat or flame-retardant antistatic protective clothing is
recommended.

o Respiratory Protection: A NIOSH-approved N95 dust mask or higher is necessary if
ventilation is inadequate or if handling fine powders.

Il. Chemical and Physical Properties

A summary of the key quantitative data for 3-Methoxy-2-nitropyridine is provided in the table
below for easy reference.

Property Value

CAS Number 20265-37-6

Molecular Formula CeHsN20s3

Molecular Weight 154.12 g/mol

Appearance Solid, white to yellow to green powder/crystal
Melting Point 73-76 °C

Boiling Point 142 °C

Density 1.038 g/cm3 at 25 °C

Storage Class 11 (Combustible Solids)

GHS Hazard Codes H315, H319, H335

lll. Step-by-Step Disposal Procedure

The disposal of 3-Methoxy-2-nitropyridine must be carried out in compliance with all federal,
state, and local environmental regulations.

Step 1: Waste ldentification and Segregation
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« |dentify: Clearly label the waste container as "Hazardous Waste: 3-Methoxy-2-
nitropyridine”.

o Segregate: Do not mix 3-Methoxy-2-nitropyridine waste with other chemical waste streams
unless explicitly permitted by your institution's hazardous waste management plan. Keep it in
its original container if possible.

Step 2: Packaging for Disposal
o Container: Use a well-sealed, chemically compatible container for waste collection.

o Labeling: The hazardous waste label must be fully completed with the chemical name,
accumulation start date, and associated hazards.

o Closure: Keep the waste container closed at all times, except when adding waste.
Step 3: On-site Storage (Prior to Disposal)

e Location: Store the waste container in a designated, well-ventilated hazardous waste
accumulation area.[1]

o Conditions: Keep the container away from heat, open flames, and sources of ignition.[3] The
storage area should be cool and dry.[3]

o Containment: Use secondary containment to prevent the spread of material in case of a spill.
Step 4: Arranging for Disposal

o Contact: Contact your institution's Environmental Health and Safety (EHS) department or a
licensed hazardous waste disposal contractor to arrange for pickup and disposal.

o Documentation: Ensure all necessary paperwork is completed for the waste manifest.
Step 5: Handling Spills and Contaminated Materials

o Small Spills: For small spills of solid material, carefully sweep up the powder, avoiding dust
generation, and place it into a labeled hazardous waste container.[4]
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o Contaminated Materials: Any materials used for cleaning up spills (e.g., absorbent pads,
wipes) must also be disposed of as hazardous waste.

» Decontamination: Decontaminate the spill area with an appropriate solvent and wash
thoroughly.

Disposal of Empty Containers:

e Rinsing: Empty containers must be triple-rinsed with a suitable solvent. The first rinseate
must be collected and disposed of as hazardous waste.[5]

o Disposal: After thorough rinsing and drying, deface the label and dispose of the container as
non-hazardous solid waste, in accordance with institutional policies.[5]

IV. Experimental Protocols

No specific experimental protocols for the disposal of 3-Methoxy-2-nitropyridine were found
in the reviewed safety data sheets. The procedures outlined above are based on general best
practices for the disposal of hazardous laboratory chemicals as described in the safety
documentation.

V. Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of 3-
Methoxy-2-nitropyridine.

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://www.benchchem.com/product/b1296613?utm_src=pdf-body
https://www.benchchem.com/product/b1296613?utm_src=pdf-body
https://www.benchchem.com/product/b1296613?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1296613?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“G“@ Safety Operating Guide

Check Availability & Pricing

Identify Waste as
3-Methoxy-2-nitropyridine

:

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat, Respirator)

Is the container empty?

Triple rinse with Segregate and store in a
appropriate solvent labeled, sealed container
Collect first rinseate Store in a cool, dry, well-ventilated
as hazardous waste hazardous waste accumulation area

Contact EHS or licensed
waste disposal contractor

Deface label and dispose
of container as non-hazardous waste

Complete waste manifest
and await pickup

Click to download full resolution via product page

Caption: Disposal workflow for 3-Methoxy-2-nitropyridine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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